Cas no 207742-88-9 (3,4,5-Trihydroxybenzaldehyde hydrate)

• Product Name: 3,4,5-Trihydroxybenzaldehyde hydrate
• CAS No: 207742-88-9
• MF: C₇H₈O₅
• MW: 172.135422706604
• MDL: MFCD00149124
• CID: 66772
• PubChem ID: 24855715
• Update Time: 2025-10-28

3,4,5-Trihydroxybenzaldehyde hydrate Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trihydroxybenzaldehyde hydrate
• 10005 3,4,5-TRIHYDROXY BENZALDEHYDE MONOHYDRATE
• 3,4,5-Trihydroxybenzaldehyde
• 3,4,5-Trihydroxybenzaldehyde monohydrate
• Benzaldehyde,3,4,5-trihydroxy-, monohydrate (9CI)
• 3,4,5-Trihydroxybenzaldehydemonohydrate
• AK136118
• PubChem8268
• 154.12(anhydrous)
• C7H6O4.xH2O
• VZ25429
• LS10215
• RP23433
• I509
• 3,4,5-tris(oxidanyl)benzaldehyde hydrate
• AX8081557
• AB0013733
• ST2417225
• 3,4,5-Trihydroxybenzaldehyde--water (1/1)
• 3
• DS-5295
• J-511112
• 2-(2-phenylaziridin-1-yl)ethanol
• MFCD00149124
• DTXSID90583473
• 207742-88-9
• SCHEMBL36578
• 3,4,5-trihydroxybenzaldehydehydrate
• AKOS015889888
• 3,4,5-trihydroxybenzaldehyde;hydrate
• 3, 4, 5-trihydroxybenzaldehyde;hydrate
• 3,4,5-Trihydroxybenzaldehyde monohydrate, 98%
• Benzaldehyde, 3,4,5-trihydroxy-, hydrate (1:1)
• A2935
• FT-0614152
• CS-0157695
• A814872
• DB-021827

• MDL： MFCD00149124
• Inchi： 1S/C7H6O4.H2O/c8-3-4-1-5(9)7(11)6(10)2-4;/h1-3,9-11H;1H2
• InChI Key： OSEOMYNJYKADOS-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C=O)=CC=1O)O.O

Computed Properties

• Exact Mass: 172.03700
• Monoisotopic Mass: 172.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: nothing
• Topological Polar Surface Area: 78.8

Experimental Properties

• Color/Form: Solids
• Melting Point: 218 °C (dec.) (lit.)
• Boiling Point: 453.2°C at 760 mmHg
• PSA: 86.99000
• LogP: 0.55160
• Solubility: Not determined

3,4,5-Trihydroxybenzaldehyde hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Safety Term：S26;S36/37/39
• Risk Phrases：R36/37/38

Additional information on 3,4,5-Trihydroxybenzaldehyde hydrate

3,4,5-Trihydroxybenzaldehyde Hydrate: A Comprehensive Overview

3,4,5-Trihydroxybenzaldehyde hydrate, also known by its CAS number CAS No. 207742-88-9, is a naturally occurring compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is a derivative of benzaldehyde, characterized by the presence of three hydroxyl groups (-OH) attached to the benzene ring at positions 3, 4, and 5. The hydrate form indicates the presence of water molecules associated with the compound, which can influence its physical and chemical properties.

The molecular structure of 3,4,5-trihydroxybenzaldehyde hydrate is highly symmetrical due to the equidistant placement of hydroxyl groups on the benzene ring. This symmetry contributes to its stability and reactivity. The compound is known for its strong antioxidant properties, which have been extensively studied in recent research. Antioxidants are crucial in preventing oxidative stress, a condition linked to various diseases such as cancer, diabetes, and neurodegenerative disorders. Studies have shown that 3,4,5-trihydroxybenzaldehyde hydrate can effectively scavenge free radicals and inhibit lipid peroxidation, making it a promising candidate for use in functional foods and pharmaceuticals.

In addition to its antioxidant activity, 3,4,5-trihydroxybenzaldehyde hydrate has demonstrated significant anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and arthritis. Recent research has highlighted the compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3,4,5-trihydroxybenzaldehyde hydrate could be developed into novel anti-inflammatory agents with fewer side effects compared to conventional medications.

The synthesis of 3,4,5-trihydroxybenzaldehyde hydrate typically involves multi-step processes that require precise control over reaction conditions. One common method involves the oxidation of resorcinol derivatives followed by aldehyde formation and hydration. Researchers have been exploring greener synthesis methods to reduce environmental impact and improve efficiency. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction time while maintaining product quality.

The application of CAS No. 207742-88-9 extends beyond healthcare into the field of materials science. Recent studies have investigated its potential as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These materials have applications in energy storage devices like batteries and supercapacitors. The ability of 3,4,5-trihydroxybenzaldehyde hydrate to form stable coordination bonds with metal ions makes it an attractive candidate for such applications.

In terms of bioavailability and pharmacokinetics, 3,4,5-trihydroxybenzaldehyde hydrate has shown good absorption profiles in preclinical studies. However, further research is needed to optimize its delivery systems for enhanced therapeutic efficacy. Researchers are exploring nanotechnology-based delivery methods such as liposomes and nanoparticles to improve the compound's solubility and targeting capabilities.

The global market for natural antioxidants is rapidly growing due to increasing consumer awareness of health benefits associated with natural products. As a result,< strong>CAS No. 207742-88-9 strong> is expected to play a significant role in this market. Its demand is likely to increase in industries such as food additives,< strong>nutraceuticals strong>,< strong>cosmetics strong>,< strong>dietary supplements strong>,< strong>natural products research strong>,< strong>bioactive compounds development strong>,< strong>natural antioxidants strong>,< strong>natural anti-inflammatory agents strong>,< strong>natural product chemistry strong>,< strong>natural product synthesis strong>,< strong>natural product applications strong>,< stron g>natural product derivatives stron g>,< stron g>natural product pharmacology stron g>,< stron g>natural product biotechnology stron g>,< stron g>natural product formulations stron g>,< stron g>natural product innovations stron g>.

In conclusion,< st rong >3 , 4 , 5 - trihydroxybenz alde hyde hy dr ate st rong > represents a valuable natural compound with diverse applications across multiple industries . Its unique chemical structure , combined with its potent antioxidant , anti-inflammatory , and bioactive properties , makes it an intriguing subject for further research . As scientific advancements continue , we can expect even more innovative uses for this remarkable compound .